Cas no 1699220-80-8 (3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid
• CAS No: 1699220-80-8
• MF: C₁₆H₁₆BrNO₄S
• MW: 398.271542549133
• CID: 5812359
• PubChem ID: 102841430
• Update Time: 2025-06-08

3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid
• EN300-1288037
• 1699220-80-8
• 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid

• Inchi： 1S/C16H16BrNO4S/c1-10-12(17)7-14(23-10)13(8-15(19)20)18-16(21)22-9-11-5-3-2-4-6-11/h2-7,13H,8-9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： VXXDMGVRBRINKG-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 396.99834g/mol
• Monoisotopic Mass: 396.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid

Professional Introduction to 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic Acid (CAS No. 1699220-80-8)

3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid, with the CAS number 1699220-80-8, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has been the subject of extensive studies due to its potential applications in drug development and synthetic chemistry. The presence of both aromatic and heterocyclic functional groups makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's structure incorporates a benzyloxy carbonyl group and an amino group, which are commonly utilized in peptide synthesis and protease inhibition studies. Additionally, the incorporation of a 4-bromo-5-methylthiophen-2-yl moiety introduces unique electronic and steric properties, making it an attractive candidate for further functionalization. This combination of features positions 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid as a valuable building block in the construction of novel pharmaceutical agents.

Recent research has highlighted the compound's role in the development of targeted therapies. Specifically, studies have demonstrated its utility in the synthesis of inhibitors for enzymes involved in cancer progression. The thiophene ring, a key component of the molecule, has been shown to interact with biological targets in a manner that disrupts aberrant signaling pathways. This interaction is particularly relevant in the context of tyrosine kinases, which are often overexpressed in various malignancies.

The benzyloxy carbonyl group serves as a protecting group for the amino functionality, allowing for selective modifications during synthetic processes. This feature is crucial in multi-step syntheses where orthogonal reactions are required to introduce additional functional groups without affecting sensitive sites. The protection-deprotection strategy using this compound has been successfully applied in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while exhibiting improved pharmacokinetic properties.

In addition to its applications in medicinal chemistry, 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid has shown promise in materials science. The conjugated system formed by the thiophene ring and the adjacent double bonds allows for tunable electronic properties, making it a candidate for organic electronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromine substituent further enhances its utility by providing a handle for cross-coupling reactions, which are fundamental in constructing complex organic frameworks.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been employed to construct the desired molecular architecture efficiently. These synthetic approaches not only highlight the compound's complexity but also underscore its synthetic accessibility when state-of-the-art methodologies are applied.

One notable application of this compound is in the development of imaging agents for diagnostic purposes. The incorporation of radioisotopes into molecules containing aromatic or heterocyclic rings has been widely explored for positron emission tomography (PET) imaging. The structural features of 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid make it an ideal candidate for further derivatization into PET tracers that can target specific biological processes with high affinity and selectivity.

The compound's potential extends to agrochemical applications as well. The structural motifs present in 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid can be modified to produce novel herbicides or fungicides that exhibit enhanced efficacy against resistant plant pathogens. By leveraging its unique chemical properties, researchers aim to develop environmentally sustainable solutions that minimize ecological impact while maintaining high crop yields.

Future research directions may explore the use of computational chemistry techniques to predict and optimize the properties of derivatives of 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid. Molecular modeling can provide insights into how structural modifications influence biological activity, thereby accelerating the discovery process. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes that reduce waste and energy consumption.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid (CAS No. 1699220-80-8) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable intermediate in drug development, materials science, diagnostics, and agrochemicals. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.